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Compound of Interest

Compound Name: Oxyfluorfen-d5

Cat. No.: B12054560 Get Quote

For researchers, scientists, and professionals in drug development, the procurement and

application of high-purity analytical standards are critical for accurate and reproducible results.

This guide provides an in-depth overview of where to purchase the Oxyfluorfen-d5 analytical

standard, its technical specifications, and detailed experimental protocols for its use as an

internal standard in analytical chemistry.

Availability and Suppliers of Oxyfluorfen-d5
Oxyfluorfen-d5, a deuterated form of the herbicide Oxyfluorfen, is primarily used as an internal

standard in quantitative analysis, particularly in mass spectrometry-based methods.[1][2]

Several reputable chemical suppliers offer this analytical standard. Below is a compilation of

key suppliers and their product specifications.
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Supplier
Product
Name

Purity
Available
Quantities

Price (USD)
CAS
Number

Sigma-

Aldrich

(Merck)

Oxyfluorfen-

(ethoxy-d5)

PESTANAL®,

analytical

standard

≥98.0%

(HPLC)
5 mg

$309.75

(Web-Only

Promotion)

2140327-69-

9

WITEGA

Laboratorien

Oxyfluorfen-

D5
High-purity Not specified On request

2140327-69-

9

HPC

Standards

D5-

Oxyfluorfen
Not specified 1x5mg On request

2140327-69-

9

MedChemEx

press

Oxyfluorfen-

d5
Not specified Not specified On request Not specified

LGC

Standards
Oxyfluorfen Not specified Not specified On request

42874-03-3

(non-

deuterated)

Experimental Protocols for Analysis Using
Oxyfluorfen-d5
Oxyfluorfen-d5 is an ideal internal standard for chromatographic methods like Gas

Chromatography (GC) and Liquid Chromatography (LC) coupled with Mass Spectrometry (MS).

Its physical and chemical properties are nearly identical to the non-deuterated analyte, but its

increased mass allows for clear differentiation in a mass spectrometer.

Sample Preparation for Residue Analysis in
Environmental Matrices
This protocol is a generalized procedure based on methods for analyzing pesticide residues in

soil and water samples.

a. Extraction:
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For water samples, a 5 mL aliquot is mixed with 5 mL of acetonitrile via vortexing.

For soil or sediment samples, 5 grams of the homogenized sample are extracted by shaking

with 100 mL of a methanol/water (80:20 v/v) solution.

b. Solid-Phase Extraction (SPE) Cleanup:

An aliquot of the extract is passed through a polymeric SPE column to remove interfering

matrix components.

The column is then eluted with dichloromethane.

The eluate is evaporated to dryness under a gentle stream of nitrogen.

c. Reconstitution and Internal Standard Spiking:

The dried residue is reconstituted in a specific volume of a suitable solvent, such as

toluene/acetone (80:20 v/v) or acetonitrile.

A known concentration of Oxyfluorfen-d5 internal standard solution is added to the

reconstituted sample. For instance, 20 µL of a 0.500 µg/mL solution can be added.

Instrumental Analysis: LC-MS/MS Method
This is a representative LC-MS/MS method for the quantification of Oxyfluorfen.

Liquid Chromatograph: Shimadzu LC30AD system or equivalent.

Mass Spectrometer: AB SCIEX Triple Quadrupole Mass Spectrometer or equivalent.

Column: Agilent ZORBAX Eclipse XDB-C18 column (4.6 mm × 150 mm; 5 μm).

Mobile Phase: Isocratic elution with 90% methanol (containing 0.1% formic acid) and 10%

water (containing 0.1% formic acid).

Flow Rate: 0.5 mL/min.

Injection Volume: 10 µL.
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Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes can be

used.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification, monitoring at least

two transitions for both Oxyfluorfen and Oxyfluorfen-d5.

The limit of detection (LOD) and limit of quantitation (LOQ) for Oxyfluorfen in water have been

reported as 0.03 µg/L and 0.1 µg/L, respectively.

Visualizing Workflows and Pathways
To further aid researchers, the following diagrams illustrate a typical workflow for procuring an

analytical standard and a conceptual signaling pathway that could be investigated using such

standards.
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Procurement of Analytical Standard
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A typical workflow for procuring an analytical standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12054560?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12054560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Cellular Response Pathway
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A conceptual signaling pathway for cellular response to a toxin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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